Cas no 2436-29-5 (3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanal)

• Product Name: 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanal
• CAS No: 2436-29-5
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD01704466
• CID: 42959
• PubChem ID: 75525
• Update Time: 2025-06-14

3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-Dioxoisoindolin-2-yl)propanal
• 3-(1,3-Dioxo-1,3-dihydroisoindol-2-yl)propanal
• 3-(1,3-DIOXO-1,3-DIHYDRO-ISOINDOL-2-YL)-PROPIONALDEHYDE
• 3-(1,3-Dioxo-1,3-dihydroisoindol-2-yl)propionaldehyde
• 3-(1,3-dioxoisoindol-2-yl)propanal
• 3-Phthalimidopropionaldehyde
• N-(3-Oxopropyl) phthalimide
• 1,3-dihydro-1,3-dioxo-2H-isoindole-2-propanal
• 3-(1,3-Dioxo-1,3-dihydroisoindol-2-yl)-propionaldehyde
• 3-phthalimidopropanal
• N-(3-oxopropyl)phtalimide
• Phthalimide, N-(2-formylethyl)-
• 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanal
• beta-Phthalimidopropionaldehyde
• 3-Phthalimidylpropanal
• 2H-Isoindole-2-propanal, 1,3-dihydro-1,3-dioxo-
• n-(2-formylethyl)phthalimide
• NSC166600
• 3-phthalimidopropanaldehyde
• n-(3-oxopropyl)phthalimide
• EC 700-1
• 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanal
• MFCD01704466
• 2H-Isoindole-2-propanal,3-dihydro-1,3-dioxo-
• WLN: T56 BVNVJ C2VH
• BRN 0165375
• 3-(1,3-DIOXO-1,3-DIHYDroisoINDOL-2-yl)propaNALDEHYDE
• NSC 166600
• 5-21-10-00396 (Beilstein Handbook Reference)
• EN300-226117
• FT-0654488
• 2436-29-5
• 3-phthalimidopropionic aldehyde
• SB36139
• Z1080365456
• SCHEMBL1042197
• DTXSID90179097
• NSC-166600
• AS-44947
• .beta.-Phthalimidopropionaldehyde
• NS00004287
• AB9155
• 3-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-propionaldehyde, AldrichCPR
• IBSDSIHTMABATG-UHFFFAOYSA-N
• 3-(1,3-Dioxo-2-isoindolinyl)propanal
• SY259100
• EC 700-133-0
• AKOS012339440
• A817246
• 2-(3-Oxopropyl)isoindole-1,3-dione
• ALBB-027203

• MDL： MFCD01704466
• Inchi： 1S/C11H9NO3/c13-7-3-6-12-10(14)8-4-1-2-5-9(8)11(12)15/h1-2,4-5,7H,3,6H2
• InChI Key： IBSDSIHTMABATG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCC=O)=O
• BRN： 0165375

Computed Properties

• Exact Mass: 203.05800
• Monoisotopic Mass: 203.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9
• Topological Polar Surface Area: 54.4

Experimental Properties

• Density: 1.319
• Melting Point: 136-141 ºC
• Boiling Point: 352.7 °C at 760 mmHg
• Flash Point: 165 °C
• Refractive Index: 1.587
• PSA: 54.45000
• LogP: 0.80950

3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanal Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 22-36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Additional information on 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanal

Recent Advances in the Study of 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanal (CAS: 2436-29-5)

The compound 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanal (CAS: 2436-29-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its isoindole-1,3-dione core, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have explored its synthesis, reactivity, and biological activities, shedding light on its multifaceted utility in the development of novel therapeutic agents.

One of the key areas of research involving 2436-29-5 focuses on its role as a versatile building block in organic synthesis. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in the synthesis of heterocyclic compounds with potential anticancer properties. The research highlighted the compound's ability to undergo nucleophilic addition reactions, making it a valuable intermediate for constructing complex molecular architectures. Furthermore, the study reported that derivatives of 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanal exhibited moderate inhibitory activity against certain cancer cell lines, suggesting its potential as a scaffold for anticancer drug development.

In addition to its synthetic utility, 2436-29-5 has been investigated for its biochemical interactions. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) explored the compound's ability to modulate enzyme activity, particularly in the context of inflammatory pathways. The researchers found that 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanal could selectively inhibit specific kinases involved in inflammatory responses, offering a potential avenue for the development of anti-inflammatory drugs. The study also emphasized the need for further optimization of the compound's pharmacokinetic properties to enhance its therapeutic efficacy.

Another notable advancement involves the application of 2436-29-5 in proteomics research. A 2024 study published in Analytical Chemistry utilized the compound as a reactive probe for labeling and identifying protein modifications. The researchers demonstrated that 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanal could selectively react with cysteine residues in proteins, enabling the detection and quantification of post-translational modifications. This finding opens new possibilities for studying protein function and dynamics in complex biological systems.

Despite these promising developments, challenges remain in the practical application of 2436-29-5. Issues such as solubility, stability, and bioavailability need to be addressed to fully harness its potential in drug development. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanal (CAS: 2436-29-5) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications in synthesis, enzyme modulation, and proteomics highlight its versatility and potential as a tool for drug discovery. Future studies will likely focus on optimizing its properties and exploring its therapeutic potential in greater depth, paving the way for innovative treatments in various disease areas.